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Compound of Interest

Compound Name: 4-Chloro-1-ethoxy-2-nitrobenzene

CAS No.: 102236-24-8

Cat. No.: B3060896

Get Quote

An In-Depth Technical Guide to 4-Chloro-1-ethoxy-2-nitrobenzene

Introduction
4-Chloro-1-ethoxy-2-nitrobenzene is a substituted aromatic organic compound characterized

by a benzene ring functionalized with a chloro, an ethoxy, and a nitro group. This specific

arrangement of an electron-withdrawing nitro group and an electron-donating ethoxy group,

along with a reactive chloro substituent, makes it a valuable and versatile intermediate in

organic synthesis.[1] Its utility is most pronounced in the construction of more complex

molecular architectures through various chemical transformations.

This guide serves as a technical resource for researchers, chemists, and professionals in the

field of drug development and materials science. It provides a comprehensive overview of the

core chemical and physical properties, established synthesis protocols, reactivity, potential

applications, and critical safety and handling information for 4-Chloro-1-ethoxy-2-
nitrobenzene. The narrative emphasizes the causality behind its chemical behavior, grounded

in authoritative references to ensure scientific integrity.
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Section 1: Core Chemical and Physical Properties
The identity and physical characteristics of a compound are fundamental to its application in

research and development. The properties of 4-Chloro-1-ethoxy-2-nitrobenzene are

summarized below.

Chemical Structure
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Start: Precursor
(2,4-Dichloronitrobenzene)

Reagent Addition
(Sodium Ethoxide in DMSO)

1. Dissolve

SNAr Reaction
(e.g., 50°C, 18h under N₂)

2. React

Aqueous Workup
(Quench reaction, extract product)

3. Process

Purification
(Recrystallization or Column Chromatography)

4. Isolate

Final Product
(4-Chloro-1-ethoxy-2-nitrobenzene)

5. Characterize
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Nitro Group Reduction

Heck Cross-Coupling

4-Chloro-1-ethoxy-
2-nitrobenzene 5-Chloro-2-ethoxyaniline

e.g., SnCl₂, HCl

Substituted Styrene Derivative

e.g., Pd(OAc)₂

[H]

Alkene, Pd catalyst
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1. Risk Assessment
(Review SDS)

2. Don PPE
(Gloves, Goggles, Lab Coat)

3. Engineering Controls
(Use Chemical Fume Hood)

4. Chemical Handling
(Avoid dust generation)

Spill Occurs

Accident

5. Waste Disposal
(Segregated Chemical Waste)

Normal
Operation

6. Decontamination
(Clean work area, remove PPE)

Follow Spill
Protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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